Cas no 1215408-17-5 (Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4)

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 structure
1215408-17-5 structure
Product Name:Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
CAS No:1215408-17-5
MF:C10H16N2O8
MW:296.213262557983
CID:1059920
PubChem ID:46781544
Update Time:2025-04-20

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Chemical and Physical Properties

Names and Identifiers

    • Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
    • 2-[2-[bis(hydroxycarbonylmethyl)amino]ethyl-(hydroxycarbonylmethyl)amino]acetic acid
    • 470462-56-7
    • DTXSID80675891
    • 1215408-17-5
    • 2,2',2'',2'''-(Ethane-1,2-diyldinitrilo)tetra[(1-~13~C)acetic acid]
    • Versene-13C4
    • Ethylenediamine-N,N,N',N'-tetraacetic Acid-13C4
    • Inchi: 1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/i7+1,8+1,9+1,10+1
    • InChI Key: KCXVZYZYPLLWCC-HZKSPUCSSA-N
    • SMILES: O[13C](CN(C[13C](=O)O)CCN(C[13C](=O)O)C[13C](=O)O)=O

Computed Properties

  • Exact Mass: 296.10400
  • Monoisotopic Mass: 296.10408481g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.9
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • PSA: 155.68000
  • LogP: -2.07120

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E917747-1mg
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
1215408-17-5
1mg
$ 380.00 2023-09-07
TRC
E917747-10mg
Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
1215408-17-5
10mg
$ 2955.00 2023-09-07
A2B Chem LLC
AE39934-1mg
Versene-13C4
1215408-17-5
1mg
$497.00 2024-04-20
A2B Chem LLC
AE39934-10mg
Versene-13C4
1215408-17-5
10mg
$2991.00 2024-04-20
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd